Cas no 1337673-70-7 (3-(2,6-difluorophenyl)methylpyrrolidine)

• Product Name: 3-(2,6-difluorophenyl)methylpyrrolidine
• CAS No: 1337673-70-7
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6092185
• PubChem ID: 64435282
• Update Time: 2025-10-24

3-(2,6-difluorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)methylpyrrolidine
• Pyrrolidine, 3-[(2,6-difluorophenyl)methyl]-
• 3-(2,6-Difluorobenzyl)pyrrolidine
• AKOS013758686
• EN300-1868626
• SCHEMBL14469029
• CS-0304360
• 3-[(2,6-difluorophenyl)methyl]pyrrolidine
• 1337673-70-7

• Inchi： 1S/C11H13F2N/c12-10-2-1-3-11(13)9(10)6-8-4-5-14-7-8/h1-3,8,14H,4-7H2
• InChI Key： GINNVDZPRMFPGO-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=C(F)C=CC=C2F)C1

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 252.3±25.0 °C(Predicted)
• pka: 10.16±0.10(Predicted)

Additional information on 3-(2,6-difluorophenyl)methylpyrrolidine

Introduction to 3-(2,6-Difluorophenyl)methylpyrrolidine (CAS No. 1337673-70-7)

3-(2,6-Difluorophenyl)methylpyrrolidine (CAS No. 1337673-70-7) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a difluorophenyl group. The difluorophenyl group introduces electronic and steric effects that enhance its reactivity and make it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 3-(2,6-difluorophenyl)methylpyrrolidine in drug discovery. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. The pyrrolidine ring provides a rigid framework that can be further functionalized to target specific biological pathways. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against oncogenic kinases, making them promising candidates for anticancer therapies.

The synthesis of CAS No. 1337673-70-7 involves a multi-step process that typically begins with the preparation of the difluorobenzene derivative. This is followed by alkylation or coupling reactions to introduce the pyrrolidine moiety. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of these reactions. A notable advancement in this area was reported in *Chemical Science*, where researchers developed a palladium-catalyzed cross-coupling method that achieves high yields and excellent stereocontrol.

In addition to its pharmaceutical applications, 3-(2,6-difluorophenyl)methylpyrrolidine has found utility in materials science. Its ability to form stable amorphous solids makes it an attractive candidate for use in organic electronics. A 2024 study in *Advanced Materials* showcased its application as a component in high-performance OLEDs (organic light-emitting diodes), where it enhances device efficiency and stability.

The physical properties of CAS No. 1337673-70-7 are well-documented. It has a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 249 g/mol, and it exhibits moderate lipophilicity, which is advantageous for drug delivery applications.

From an environmental perspective, 3-(2,6-difluorophenyl)methylpyrrolidine has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions and shows low toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, CAS No. 1337673-70-7, or 3-(2,6-difluorophenyl)methylpyrrolidine, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research.